Rac-(3R,4S)-3-amino-4-methyl-1lambda6-thiolane-1,1-dione hydrochloride
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Description
Rac-(3R,4S)-3-amino-4-methyl-1lambda6-thiolane-1,1-dione hydrochloride is a useful research compound. Its molecular formula is C5H12ClNO2S and its molecular weight is 185.67. The purity is usually 95%.
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Scientific Research Applications
Resolution Techniques and Chiral Tricyclic Thiolactams
One application involves the use of resolution techniques to access enantiopure derivatives of 2-formyl-1,4-DHP, leading to the creation of new chiral tricyclic thiolactams. This process includes condensation reactions with chiral and racemic amino thiols, exploiting crystallization-induced dynamic resolution to achieve high yields and diastereomeric ratios. These thiolactams have potential applications in the development of novel pharmaceuticals and materials due to their unique tricyclic structure (Marchalin et al., 2004).
Nickel Thiolate Clusters
Another study details the synthesis and magnetic characterization of the first “Ni3S4N3” nickel thiolate cluster, a novel compound exhibiting diamagnetic behavior. The synthesis of this cluster demonstrates the utility of Rac-(3R,4S)-3-amino-4-methyl-1lambda6-thiolane-1,1-dione hydrochloride derivatives in the formation of complex metal clusters with potential applications in magnetic materials and catalysis (Berkessel et al., 1995).
Enzymatic Stereoselectivity
The flexibility of liver alcohol dehydrogenase in the stereoselective binding of thiolane 1-oxides demonstrates the compound’s potential in biochemical studies, particularly in understanding enzyme-substrate interactions and the development of enzyme inhibitors (Cho et al., 1997).
Polyglycolides with High Glass Transition Temperatures
Research into cyclohexyl-substituted polyglycolides, including rac-dicyclohexylglycolide derivatives, reveals their high glass transition temperatures, indicating their value in creating materials with specific thermal properties. These materials could find applications in biodegradable plastics, medical devices, and other areas requiring materials with precise thermal characteristics (Jing et al., 2007).
Boronic Ester Formation of Glycopeptides
The ability of ribopyranosylated amino acids to undergo spontaneous boronic ester formation opens new avenues in the synthesis of glycopeptides. This capability is significant for developing novel biochemical reagents, therapeutics, and materials based on glycopeptide frameworks (Kirschner & Geyer, 2016).
Properties
IUPAC Name |
(3R,4S)-4-methyl-1,1-dioxothiolan-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2S.ClH/c1-4-2-9(7,8)3-5(4)6;/h4-5H,2-3,6H2,1H3;1H/t4-,5+;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYXAKOJEGGPLEE-JBUOLDKXSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CS(=O)(=O)CC1N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CS(=O)(=O)C[C@@H]1N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.